Cas no 2137748-69-5 (4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid)

• Product Name: 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid
• CAS No: 2137748-69-5
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5269377
• Update Time: 2025-10-23

4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid
• 1,4-Benzoxazepine-4,7(5H)-dicarboxylic acid, 2,3-dihydro-, 4-(phenylmethyl) ester

• Inchi： 1S/C18H17NO5/c20-17(21)14-6-7-16-15(10-14)11-19(8-9-23-16)18(22)24-12-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2,(H,20,21)
• InChI Key： QXVSLOKRCXIUHL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1

Additional information on 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid

Recent Advances in the Study of 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid (CAS: 2137748-69-5)

The compound 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid (CAS: 2137748-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzoxazepine derivative has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its structural versatility and pharmacological relevance, making it a promising candidate for further research and development.

One of the primary focuses of recent research has been the compound's utility in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The benzoxazepine scaffold, exemplified by 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid, offers a rigid yet flexible framework that can be modified to enhance binding affinity and selectivity for specific kinase targets. Recent synthetic efforts have demonstrated the compound's efficacy as a building block for generating libraries of kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in a wide range of physiological processes, making them attractive targets for drug discovery. Preliminary studies suggest that derivatives of 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid can interact with specific GPCR subtypes, offering a new avenue for the development of therapeutics for neurological and metabolic disorders. The compound's ability to confer both stability and bioactivity to GPCR ligands underscores its value in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Novel catalytic strategies and green chemistry approaches have been employed to optimize its synthesis, reducing the reliance on hazardous reagents and improving overall yields. These developments are critical for scaling up production and facilitating its use in high-throughput screening campaigns. Furthermore, computational modeling studies have provided insights into the compound's binding modes and interactions with biological targets, enabling more rational drug design.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile and potential off-target effects. Ongoing research aims to address these gaps through comprehensive in vitro and in vivo studies. The integration of multi-omics approaches, such as proteomics and metabolomics, is expected to provide a deeper understanding of the compound's mechanism of action and its broader biological impact. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 4-phenylmethoxycarbonyl-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid (CAS: 2137748-69-5) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Its applications in kinase inhibition and GPCR modulation, coupled with recent synthetic and computational advancements, position it as a valuable tool for developing next-generation therapeutics. Continued research and innovation in this area are likely to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs across a range of diseases.